Cas no 1261799-96-5 (2,5-Difluoropyridine-3-sulfonyl chloride)

• Product Name: 2,5-Difluoropyridine-3-sulfonyl chloride
• CAS No: 1261799-96-5
• MF: C₅H₂ClF₂NO₂S
• MW: 213.589685916901
• CID: 4924294
• Update Time: 2025-07-21

2,5-Difluoropyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,5-difluoropyridine-3-sulfonyl chloride
• 2,5-Difluoropyridine-3-sulfonyl chloride

• Inchi： 1S/C5H2ClF2NO2S/c6-12(10,11)4-1-3(7)2-9-5(4)8/h1-2H
• InChI Key： XOPWKRPGWBYWHR-UHFFFAOYSA-N
• SMILES： ClS(C1C(=NC=C(C=1)F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 253
• XLogP3: 1.4
• Topological Polar Surface Area: 55.4

Additional information on 2,5-Difluoropyridine-3-sulfonyl chloride

Recent Advances in the Application of 2,5-Difluoropyridine-3-sulfonyl chloride (CAS: 1261799-96-5) in Chemical Biology and Pharmaceutical Research

2,5-Difluoropyridine-3-sulfonyl chloride (CAS: 1261799-96-5) is a highly versatile sulfonyl chloride derivative that has garnered significant attention in recent years due to its applications in medicinal chemistry and chemical biology. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other targeted therapeutics. Recent studies have highlighted its utility in click chemistry reactions, protein labeling, and the construction of complex heterocyclic scaffolds with potential pharmacological activities.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2,5-Difluoropyridine-3-sulfonyl chloride as a crucial building block in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized this compound to introduce a sulfonamide moiety that significantly enhanced the binding affinity and selectivity of their lead compounds. Molecular docking studies revealed that the difluoropyridine ring system contributes to optimal hydrophobic interactions with the target protein, while the sulfonyl chloride group provides a convenient handle for further structural modifications.

In the field of chemical biology, 2,5-Difluoropyridine-3-sulfonyl chloride has emerged as a valuable tool for protein modification and bioconjugation. A recent Nature Chemical Biology publication (2024) described its application in the development of activity-based probes for cysteine proteases. The compound's reactivity with thiol groups, combined with the fluorinated pyridine core that improves cell permeability, makes it particularly suitable for live-cell imaging studies. This work opens new possibilities for studying protease activity in complex biological systems.

The synthetic utility of 1261799-96-5 has been further expanded by recent methodological developments. A 2024 Organic Letters report detailed a novel one-pot procedure for converting 2,5-difluoropyridine derivatives to their corresponding sulfonyl chlorides using chlorosulfonic acid under mild conditions. This advancement addresses previous challenges in the large-scale production of 2,5-Difluoropyridine-3-sulfonyl chloride, potentially lowering the barrier for its widespread adoption in pharmaceutical research.

From a safety and pharmacological perspective, recent toxicological studies have provided important insights into the handling and application of this compound. Research published in Chemical Research in Toxicology (2023) characterized its reactivity profile and recommended optimal handling conditions to minimize decomposition and byproduct formation. These findings are particularly relevant for process chemistry applications where compound stability is crucial for reproducibility and yield optimization.

Looking forward, the unique properties of 2,5-Difluoropyridine-3-sulfonyl chloride position it as a promising candidate for further exploration in drug discovery. Its dual functionality (sulfonyl chloride and difluoropyridine moieties) offers multiple points for structural diversification, making it valuable for library synthesis in fragment-based drug discovery. Several pharmaceutical companies have included derivatives of this compound in their screening libraries, with preliminary results showing promising activity against various disease targets.